8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• CAS RN: 58038-68-9
• Molecular Formula: C17H14F2N2
• Molecular Weight: 284.30 g/mol
• IUPAC Name: 8-fluoro-5-(4-fluorophenyl)-1,2,3,4-tetrahydropyrido[4,3-b]indole
• InChI: InChI=1S/C17H14F2N2/c18-11-1-4-13(5-2-11)21-16-6-3-12(19)9-14(16)15-10-20-8-7-17(15)21/h1-6,9,20H,7-8,10H2
• InChI Key: KSTQTBPDPFIZBT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1N(C3=C2C=C(C=C3)F)C4=CC=C(C=C4)F

Description

8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a useful research compound. Its molecular formula is C17H14F2N2 and its molecular weight is 284.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a Parr bottle were combined 5% Pd/C (10 g of 50% water-wet) and 60 g of 8-fluoro-5- (p-fluorophenyl)-2-carbobenzoxy-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]-indole (60 g, 0.143 mole) in 400 ml ethyl acetate and 100 ml methanol and the mixture hydrogenated at 44-80 psig for 4 hours. Catalyst was recovered by filtration and the filtrate evaporated to solids in vacuo. The residue taken into CH2Cl2, carbon treated, dried (Na2SO4) and CH2Cl2 displaced with hexane by distillation to a final pot temperature of 70° C. The white, crystalline product was recovered by filtration, 35.6 g, m.p. 126°-129° C.